Cas no 933688-20-1 (4-Amino-6-fluoroquinoline-3-carboxylic acid)

• Product Name: 4-Amino-6-fluoroquinoline-3-carboxylic acid
• CAS No: 933688-20-1
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• MDL: MFCD11053981
• CID: 842110
• PubChem ID: 28065096
• Update Time: 2025-11-03

4-Amino-6-fluoroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-fluoroquinoline-3-carboxylic acid
• DTXSID10651022
• 4-amino-6-fluoro-3-quinolinecarboxylic acid
• GPXSBYUJCXBKTJ-UHFFFAOYSA-N
• VS-03554
• AKOS002285025
• EN300-238838
• 933688-20-1
• BB 0222177
• 4-Amino-6-fluoro-quinoline-3-carboxylic acid
• MFCD11053981
• SCHEMBL440033
• F2156-0061
• STK788319
• DB-184750
• BBL012847

• MDL： MFCD11053981
• Inchi： 1S/C10H7FN2O2/c11-5-1-2-8-6(3-5)9(12)7(4-13-8)10(14)15/h1-4H,(H2,12,13)(H,14,15)
• InChI Key： GPXSBYUJCXBKTJ-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=C(C(C(=O)O)=CN=2)N

Computed Properties

• Exact Mass: 206.04915563g/mol
• Monoisotopic Mass: 206.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 4-Amino-6-fluoroquinoline-3-carboxylic acid

Introduction to 4-Amino-6-fluoroquinoline-3-carboxylic acid (CAS No. 933688-20-1)

4-Amino-6-fluoroquinoline-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 933688-20-1, is a fluorinated quinoline derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline class of heterocyclic aromatic compounds, which are well-documented for their broad-spectrum biological activities, particularly against bacterial infections. The introduction of a fluorine atom at the 6-position and the presence of an amino group at the 4-position, along with a carboxylic acid moiety at the 3-position, confer unique chemical and pharmacological properties that make this molecule a promising candidate for further investigation.

The quinoline scaffold has a long history in medicinal chemistry, with several clinically relevant drugs derived from this structure, such as chloroquine and mefloquine. The structural modifications in 4-amino-6-fluoroquinoline-3-carboxylic acid enhance its potential bioactivity by improving solubility, metabolic stability, and binding affinity to biological targets. Specifically, the fluorine atom at the 6-position of the quinoline ring is known to increase the lipophilicity and binding interactions with enzymes and receptors, while the amino group at the 4-position can serve as a hydrogen bond acceptor or participate in further derivatization to enhance pharmacological effects.

In recent years, there has been a surge in research focused on developing novel fluoroquinolones due to the emergence of antibiotic-resistant bacterial strains. The fluorine atom in 4-amino-6-fluoroquinoline-3-carboxylic acid plays a crucial role in modulating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). This modification can lead to increased efficacy and reduced side effects compared to older-generation quinolones. Additionally, the carboxylic acid group at the 3-position provides a site for further chemical functionalization, allowing for the synthesis of more complex derivatives with tailored biological activities.

One of the most compelling aspects of 4-amino-6-fluoroquinoline-3-carboxylic acid is its potential as a lead compound for drug discovery. Several studies have demonstrated its activity against Gram-negative bacteria, including those resistant to conventional antibiotics. The fluorinated quinoline core disrupts bacterial DNA gyrase and topoisomerase IV, which are essential enzymes for bacterial replication. The structural features of this compound contribute to its ability to inhibit these enzymes more effectively than non-fluorinated analogs.

The synthesis of 4-amino-6-fluoroquinoline-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as halogenation and amination. Advanced techniques like transition-metal-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency. The availability of high-quality starting materials and well-established synthetic protocols are crucial for producing this compound in sufficient quantities for preclinical studies.

Preclinical studies have shown that 4-amino-6-fluoroquinoline-3-carboxylic acid exhibits promising pharmacological properties in vitro and in vivo. Its potent antibacterial activity against multiple drug-resistant strains makes it an attractive candidate for further development into new therapeutic agents. Moreover, its favorable pharmacokinetic profile suggests that it could be developed into an oral formulation, which would enhance patient compliance compared to injectable antibiotics.

The safety profile of 4-amino-6-fluoroquinoline-3-carboxylic acid is another critical aspect that has been extensively evaluated. While early-generation fluoroquinolones have been associated with certain side effects such as musculoskeletal disorders and central nervous system toxicity, newer derivatives like this one have been designed to mitigate these risks. Preclinical toxicology studies have indicated that 4-amino-6-fluoroquinoline-3-carboxylic acid is well-tolerated at therapeutic doses, although further clinical trials are necessary to confirm these findings in human populations.

The development of novel antibiotics is increasingly challenging due to rising bacterial resistance rates and stringent regulatory requirements. However, compounds like 4-amino-6-fluoroquinoline-3-carboxylic acid offer hope by providing new chemical scaffolds with improved efficacy and safety profiles. Researchers are exploring various strategies to enhance its activity further, including co-administration with other agents or derivatization to optimize specific pharmacological targets.

In conclusion,4-amino-6-fluoroquinoline-3-carboxylic acid (CAS No. 933688-20-1) represents a significant advancement in the quest for novel antibacterial agents. Its unique structural features contribute to its potent biological activity against resistant bacterial strains while maintaining a favorable safety profile. As research continues in this area,4-amino-6-fluoroquinoline-3-carboxylic acid holds great promise for addressing the growing threat of antibiotic resistance worldwide.